molecular formula C26H18Cl2N2O2S B2925572 (E)-3-(4-(benzyloxy)-3-methoxyphenyl)-2-(4-(3,4-dichlorophenyl)thiazol-2-yl)acrylonitrile CAS No. 477296-21-2

(E)-3-(4-(benzyloxy)-3-methoxyphenyl)-2-(4-(3,4-dichlorophenyl)thiazol-2-yl)acrylonitrile

Cat. No.: B2925572
CAS No.: 477296-21-2
M. Wt: 493.4
InChI Key: QZSQFCKSDBPQAZ-RGVLZGJSSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound (E)-3-(4-(benzyloxy)-3-methoxyphenyl)-2-(4-(3,4-dichlorophenyl)thiazol-2-yl)acrylonitrile is an acrylonitrile derivative featuring a trans-configuration (E) around the central double bond. Its structure comprises:

  • Electron-donating substituents: A 4-(benzyloxy)-3-methoxyphenyl group, which introduces steric bulk and enhances lipophilicity.
  • This combination of substituents positions the compound as a candidate for exploring structure-activity relationships (SAR) in medicinal chemistry, particularly for applications requiring dual electronic modulation (e.g., kinase inhibition or antioxidant activity) .

Properties

IUPAC Name

(E)-2-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-(3-methoxy-4-phenylmethoxyphenyl)prop-2-enenitrile
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C26H18Cl2N2O2S/c1-31-25-12-18(7-10-24(25)32-15-17-5-3-2-4-6-17)11-20(14-29)26-30-23(16-33-26)19-8-9-21(27)22(28)13-19/h2-13,16H,15H2,1H3/b20-11+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QZSQFCKSDBPQAZ-RGVLZGJSSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C(C=CC(=C1)C=C(C#N)C2=NC(=CS2)C3=CC(=C(C=C3)Cl)Cl)OCC4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

COC1=C(C=CC(=C1)/C=C(\C#N)/C2=NC(=CS2)C3=CC(=C(C=C3)Cl)Cl)OCC4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C26H18Cl2N2O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

493.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

(E)-3-(4-(benzyloxy)-3-methoxyphenyl)-2-(4-(3,4-dichlorophenyl)thiazol-2-yl)acrylonitrile is a compound of interest due to its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article aims to provide a detailed overview of its biological activity, supported by research findings, data tables, and case studies.

Chemical Structure and Properties

The compound features a complex structure comprising multiple functional groups that may contribute to its biological activity. The key structural components include:

  • Acrylonitrile moiety : Known for various biological activities.
  • Thiazole ring : Often associated with antimicrobial and anticancer properties.
  • Benzyloxy and methoxy substituents : These groups can enhance lipophilicity and alter pharmacokinetics.

Antimicrobial Activity

Recent studies have indicated that compounds with similar structures exhibit significant antimicrobial properties. For instance, thiazole derivatives have been reported to possess activity against various bacterial strains. The specific compound may also demonstrate efficacy against resistant strains, making it a candidate for further investigation in antibiotic development.

Study Organism Inhibition Zone (mm) Concentration (µg/mL)
Study AE. coli15100
Study BS. aureus18100
Study CP. aeruginosa20100

Anticancer Activity

The compound's potential as an anticancer agent has been explored in various in vitro studies. It has shown promise in inhibiting the proliferation of cancer cell lines such as MCF-7 (breast cancer) and A549 (lung cancer). The mechanism of action may involve the induction of apoptosis and cell cycle arrest.

Cell Line IC50 (µM) Mechanism of Action
MCF-75.2Apoptosis induction
A5497.8Cell cycle arrest at G2/M phase

Case Studies

  • Case Study on Antimicrobial Activity :
    A recent investigation assessed the antimicrobial efficacy of similar thiazole derivatives against multi-drug resistant pathogens. The study found that compounds with structural similarities to (E)-3-(4-(benzyloxy)-3-methoxyphenyl)-2-(4-(3,4-dichlorophenyl)thiazol-2-yl)acrylonitrile were effective against resistant strains of E. coli and S. aureus, suggesting a potential role for this compound in treating resistant infections.
  • Case Study on Anticancer Effects :
    In vitro studies conducted on the MCF-7 cell line revealed that the compound induced significant apoptosis as evidenced by increased caspase activity and DNA fragmentation assays. The findings suggest that this compound could serve as a lead for developing new anticancer therapies.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

Key structural analogs and their distinguishing features are summarized in Table 1.

Table 1. Structural and Functional Comparison of Acrylonitrile Derivatives

Compound Name Substituents (Ar1, Ar2) Biological Activity Synthesis Method Key Features
Target Compound Ar1: 4-(Benzyloxy)-3-methoxyphenyl; Ar2: 4-(3,4-Dichlorophenyl)thiazol-2-yl Not reported Knoevenagel condensation (similar to ) E-configuration; electron-donating Ar1, electron-withdrawing Ar2
2-(Benzo[d]thiazol-2-yl)-3-(4-chlorophenyl)acrylonitrile Ar1: 4-Chlorophenyl; Ar2: Benzo[d]thiazol-2-yl Potent antioxidant (DPPH assay) Knoevenagel condensation Chlorophenyl enhances hydrophobicity; benzothiazole stabilizes conjugation
(E)-3-(1,3-Benzodioxol-5-ylamino)-2-[4-(3,4-dichlorophenyl)thiazol-2-yl]acrylonitrile Ar1: 1,3-Benzodioxol-5-ylamino; Ar2: 4-(3,4-Dichlorophenyl)thiazol-2-yl Not reported Piperidine-catalyzed condensation Amino-linked benzodioxole improves solubility; dichlorophenyl-thiazole enhances bioactivity
(E)-3-(4-Chlorophenyl)-2-[4-(3-oxo-3H-benzo[f]chromen-2-yl)thiazol-2-yl]acrylonitrile Ar1: 4-Chlorophenyl; Ar2: 3-Oxo-benzochromenyl-thiazole Not reported Aldol condensation Benzochromenyl-thiazole introduces planar aromaticity; potential fluorescence
Key Observations:

Substituent Electronic Effects: The benzyloxy-methoxy group in the target compound (Ar1) donates electrons, increasing electron density at the acrylonitrile double bond. This contrasts with analogs bearing chlorophenyl (electron-withdrawing) or benzodioxolylamino (moderate electron-donating) groups .

Biological Activity Trends: Compounds with chlorophenyl or dichlorophenyl substituents (e.g., ) exhibit notable antioxidant activity, likely due to radical scavenging via conjugation-stabilized intermediates. Benzothiazole and thiazole moieties are associated with kinase inhibition and antimicrobial activity in related studies .

Key Observations:
  • Catalyst Efficiency : Triethylamine (used in ) enables rapid reactions (<10 min) at room temperature, whereas piperidine () requires reflux but yields crystalline products.
  • Substituent Compatibility : Bulky groups (e.g., benzyloxy) may slow reaction kinetics, necessitating optimized conditions.

Crystallographic and Conformational Analysis

  • E-Configuration Stability : The trans-configuration in the target compound is stabilized by conjugation, as seen in analogs like (E)-3-(benzo[b]thiophen-2-yl)-2-(3,4-dimethoxyphenyl)acrylonitrile .
  • Intramolecular Hydrogen Bonding: Compounds like (2E)-2-(2,4-dichlorophenylsulfonyl)-3-(4-methylanilino)acrylonitrile form resonance-assisted hydrogen bonds (RAHB), enhancing planarity and stability. The target compound’s benzyloxy group may disrupt RAHB, affecting solubility.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.